Cas no 1326918-67-5 (1-(3,4-dimethylphenyl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326918-67-5
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 5323829
• Update Time: 2025-05-23

1-(3,4-dimethylphenyl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)-N-[2-(2-thienyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• 1-(3,4-dimethylphenyl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H18N4OS/c1-12-5-6-14(10-13(12)2)21-11-16(19-20-21)17(22)18-8-7-15-4-3-9-23-15/h3-6,9-11H,7-8H2,1-2H3,(H,18,22)
• InChI Key： FMSBXSZFXMGGOO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C=C(C(NCCC2SC=CC=2)=O)N=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.04±0.46(Predicted)

Additional information on 1-(3,4-dimethylphenyl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide

1-(3,4-Dimethylphenyl)-N-[2-(Thiophen-2-Yl)Ethyl]-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1326918-67-5, known as 1-(3,4-dimethylphenyl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a 1H-1,2,3-triazole ring system with a carboxamide functional group and a thiophene moiety. The presence of these structural elements makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a bioisostere in medicinal chemistry. The thiophene ring, a heterocyclic aromatic structure, is known for its stability and ability to participate in π–π interactions. This property enhances the molecule's ability to bind to target proteins with high affinity. Additionally, the dimethylphenyl group introduces steric bulk and hydrophobicity, which can influence the compound's pharmacokinetic properties such as absorption and distribution.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core. Researchers have employed click chemistry methodologies to efficiently construct the triazole ring system. For instance, the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been reported as an effective strategy for forming the triazole moiety. Subsequent functionalization steps involve introducing the dimethylphenyl and thiophene substituents through nucleophilic substitution or coupling reactions.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. The triazole ring serves as a versatile scaffold for attaching various bioactive molecules or imaging agents. For example, researchers have explored its use as a carrier for anticancer drugs due to its ability to enhance drug solubility and reduce systemic toxicity. The incorporation of the thiophene group further improves the molecule's ability to penetrate cellular membranes, making it an ideal candidate for drug delivery applications.

In terms of biological activity, this compound has shown promise as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. Studies have demonstrated that the molecule can modulate the activity of specific kinases by binding to their active sites. The presence of the carboxamide group plays a crucial role in stabilizing these interactions through hydrogen bonding. Furthermore, computational modeling studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and minimal off-target effects.

Another area where this compound has shown potential is in materials science, particularly in the development of novel polymers and coatings. The triazole ring's ability to form robust covalent bonds makes it an attractive building block for creating high-performance materials. Researchers have investigated its use as a crosslinker in polymer networks, where it contributes to improved mechanical strength and thermal stability.

Recent advancements in green chemistry have also led to more sustainable methods for synthesizing this compound. For example, solvent-free reaction conditions and biocatalytic approaches have been explored to reduce environmental impact while maintaining high yields and purity levels.

In conclusion, 1-(3,4-dimethylphenyl)-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326918-67-5) is a versatile molecule with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery and materials science while offering opportunities for further innovation through advanced synthetic methodologies and biological studies.